Cas no 101533-57-7 (Benzonitrile, 4-[(4-aminophenyl)sulfonyl]-)
101533-57-7 structure
Product Name:Benzonitrile, 4-[(4-aminophenyl)sulfonyl]-
CAS No:101533-57-7
MF:C13H10N2O2S
MW:258.295701503754
CID:1132115
PubChem ID:23274869
Update Time:2025-04-20
Benzonitrile, 4-[(4-aminophenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 4-[(4-aminophenyl)sulfonyl]-
- 4-(4-aminophenyl)sulfonylbenzonitrile
- 4-[(4-Aminophenyl)sulfonyl]benzonitrile
- 4-[(4-Cyanophenyl)sulfonyl]aniline
- SCHEMBL20379869
- 4-(4-Aminobenzene-1-sulfonyl)benzonitrile
- CHEMBL343715
- DTXSID70632317
- 101533-57-7
-
- Inchi: 1S/C13H10N2O2S/c14-9-10-1-5-12(6-2-10)18(16,17)13-7-3-11(15)4-8-13/h1-8H,15H2
- InChI Key: FDEXQTPYOIODAT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C#N)=CC=1)(C1C=CC(=CC=1)N)(=O)=O
Computed Properties
- Exact Mass: 258.0464
- Monoisotopic Mass: 258.04629874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 416
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 92.3Ų
Experimental Properties
- PSA: 83.95
Benzonitrile, 4-[(4-aminophenyl)sulfonyl]- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
101533-57-7 (Benzonitrile, 4-[(4-aminophenyl)sulfonyl]-) Related Products
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